Angular furanocoumarins

Angular furanocoumarins are a class of phototoxic compounds derived from furocoumarin derivatives, characterized by their unique angular structure and potent ability to absorb ultraviolet (UV) light. These molecules contain a furan ring fused to a benzene ring with an unsaturated lactone group, typically in the cis configuration. Angular furanocoumarins are widely studied for their photochemical properties, particularly their strong sensitizing effects when exposed to sunlight or artificial UV radiation. In pharmaceutical applications, angular furanocoumarins are used as photosensitizers in photodynamic therapy (PDT), a treatment modality that leverages light-activated drugs to target and destroy cancer cells. They are also explored for antimicrobial properties due to their ability to generate singlet oxygen upon UV illumination, which can disrupt microbial cell membranes. These compounds exhibit significant photochemical stability and selective toxicity, making them valuable tools in research and potential therapeutic agents. However, they are known to cause photosensitivity reactions if not used carefully, necessitating thorough testing and controlled use in both clinical and experimental settings.